Cas no 1999646-38-6 (2H,3H,4H,7H,8H,9H-pyrano[3,2-g]indole)

• Product Name: 2H,3H,4H,7H,8H,9H-pyrano[3,2-g]indole
• CAS No: 1999646-38-6
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 6067296
• PubChem ID: 165492346
• Update Time: 2025-09-25

2H,3H,4H,7H,8H,9H-pyrano[3,2-g]indole Chemical and Physical Properties

Names and Identifiers

• EN300-1145645
• 1999646-38-6
• 2H,3H,4H,7H,8H,9H-pyrano[3,2-g]indole

• Inchi： 1S/C11H13NO/c1-2-9-4-3-8-5-6-12-10(8)11(9)13-7-1/h3-4,12H,1-2,5-7H2
• InChI Key： JJUUXIULQFQNQD-UHFFFAOYSA-N
• SMILES： O1CCCC2C=CC3CCNC=3C1=2

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų

Additional information on 2H,3H,4H,7H,8H,9H-pyrano[3,2-g]indole

Introduction to 2H,3H,4H,7H,8H,9H-pyrano[3,2-g]indole (CAS No. 1999646-38-6)

2H,3H,4H,7H,8H,9H-pyrano[3,2-g]indole, identified by the Chemical Abstracts Service Number (CAS No.) 1999646-38-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyranoindole class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The unique arrangement of nitrogen and oxygen atoms in its core structure imparts distinct electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The pyrano[3,2-g]indole scaffold is a fused bicyclic system consisting of a pyran ring connected to an indole ring. This structural configuration has been extensively studied due to its ability to interact with various biological targets, including enzymes and receptors. The presence of multiple hydrogen atoms in the name (2H,3H,4H,7H,8H,9H) suggests a fully hydrogenated form of the molecule, which may influence its stability and reactivity in biological systems. Such fully saturated heterocycles are often preferred in drug design due to their reduced strain and improved pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of 2H,3H,4H,7H,8H,9H-pyrano[3,2-g]indole with target proteins. Studies have indicated that this compound can adopt multiple conformations in solution, which may enhance its binding affinity to biological macromolecules. The indole moiety is particularly notable for its ability to form hydrogen bonds and π-stacking interactions with aromatic residues in proteins. These interactions are critical for modulating enzyme activity and receptor signaling pathways.

One of the most compelling aspects of 2H,3H,4H,7H,8H,9H-pyrano[3,2-g]indole is its potential as a lead compound for treating neurological disorders. The indole ring is a well-known pharmacophore in neuroactive compounds due to its ability to cross the blood-brain barrier and interact with neurotransmitter receptors. Preclinical studies have suggested that derivatives of this scaffold may exhibit properties similar to classical neuroactive agents used in the treatment of depression and anxiety disorders. The pyran ring further enhances the molecule's complexity by introducing additional sites for functionalization.

The synthesis of 2H,3H,4H,7H,8H,9H-pyrano[3,2-g]indole (CAS No. 1999646-38-6) has been optimized through multi-step organic reactions involving cyclization and hydrogenation processes. Advanced synthetic methodologies have enabled the production of high-purity samples suitable for biological evaluation. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the structural integrity of the compound. These analytical methods are essential for ensuring that the synthesized material meets the stringent requirements for preclinical studies.

In vitro studies have demonstrated that 2H,3H,4H,7H,8H,9H-pyrano[3,g]indole exhibits moderate affinity for certain enzyme targets relevant to metabolic diseases. The compound's ability to inhibit specific enzymes has been attributed to its rigid bicyclic structure and electron-rich aromatic system. Such inhibitory effects may translate into therapeutic benefits for conditions associated with abnormal enzyme activity. Additionally，the compound's solubility profile has been optimized through structural modifications aimed at improving bioavailability.

The pharmacokinetic properties of 2 H , 3 H , 4 H , 7 H , 8 H , 9 H -pyrano[ 3 , 2 - g ]indole (CAS No. 1999646-38-6) have been evaluated using animal models. Preliminary data suggest that this compound exhibits favorable absorption、distribution、metabolism，and excretion (ADME) characteristics，making it a promising candidate for further development。The metabolic stability of the molecule has been assessed through liver microsome incubations，which revealed no significant degradation under physiological conditions。This stability is crucial for ensuring prolonged therapeutic effects without excessive side effects。

Recent research has also explored the potential applications of pyrano[3，2-g]indole derivatives in anticancer therapy。The indole scaffold is known for its ability to induce apoptosis in cancer cells by modulating key signaling pathways。Preclinical studies have shown that certain derivatives of this compound can selectively target tumor cells while sparing healthy tissues。These findings highlight the therapeutic potential of further exploring the chemical space around 2 H , 3 H , 4 H , 7 H , 8 H , 9 H -pyrano[ 3 ， 2 - g ]indole。

The future direction of research on cas no1999646-38-6 will likely focus on expanding its chemical diversity through structural analogs。By introducing various substituents into the pyran and indole rings，scientists aim to enhance its biological activity and optimize its pharmacological properties。High-throughput screening (HTS) techniques will be employed to rapidly identify promising derivatives from large libraries。These efforts will be complemented by computational modeling to predict binding affinities and mechanisms of action。

In conclusion，cas no1999646-38-6 represents a structurally intriguing heterocyclic compound with significant potential in pharmaceutical applications。Its unique scaffold，combined with favorable ADME properties，makes it an attractive candidate for further investigation。As research continues，this compound is expected to contribute valuable insights into drug discovery and development，particularly in neurological and metabolic diseases。